Cas no 892762-28-6 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892762-28-6
• MF: C₁₇H₁₁ClN₆O₃
• MW: 382.760641336441
• CID: 6472240
• Update Time: 2025-05-30

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine
• 1H-1,2,3-Triazol-5-amine, 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-chlorophenyl)-

• Inchi： 1S/C17H11ClN6O3/c18-10-2-4-11(5-3-10)24-15(19)14(21-23-24)17-20-16(22-27-17)9-1-6-12-13(7-9)26-8-25-12/h1-7H,8,19H2
• InChI Key： NABXKXUXKMMXRE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(N)=C(C2ON=C(C3=CC=C4OCOC4=C3)N=2)N=N1

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 636.8±65.0 °C(Predicted)
• pka: -3.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892762-28-6)

The compound 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine, identified by its CAS number 892762-28-6, is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a benzodioxole moiety, an oxadiazole ring, and a triazole scaffold makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive compound due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine has surged, driven by their versatility in medicinal chemistry. The oxadiazole and triazole rings are known for their stability and ability to enhance pharmacokinetic properties, making them valuable in the design of new therapeutic agents. This compound’s chlorophenyl group further contributes to its lipophilicity, which is crucial for membrane permeability and drug delivery.

One of the most frequently asked questions about CAS 892762-28-6 revolves around its synthesis and scalability. The compound’s intricate structure requires multi-step synthetic routes, often involving click chemistry for the formation of the triazole ring. Researchers are also investigating greener synthetic methods to align with the growing emphasis on sustainable chemistry. Additionally, its potential as a lead compound for treating inflammatory diseases or microbial infections has sparked curiosity in the scientific community.

From an industrial perspective, 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine is being studied for its role in agrochemical formulations. Its structural features suggest it could act as a pesticide intermediate or a plant growth regulator, addressing the need for more efficient and environmentally friendly crop protection solutions. The benzodioxole component, in particular, is associated with bioactivity against pests, making it a focal point for agrochemical innovation.

Another area of interest is the compound’s potential in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymers or electronic materials. For instance, the triazole ring’s ability to form stable coordination complexes might be exploited in catalysis or sensor technology. This multidisciplinary applicability underscores the importance of CAS 892762-28-6 in both academic and industrial research.

In conclusion, 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine represents a fascinating example of modern chemical innovation. Its diverse applications—from pharmaceuticals to agrochemicals and materials—highlight its significance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in the development of next-generation solutions across multiple industries.